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Compound of Interest

Compound Name: 4-Propylnonan-4-ol

Cat. No.: B14729422

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Propylnonan-4-ol, a tertiary alcohol.
The information is presented to support research and development activities where this
compound may be of interest.

Molecular Identity and Weight

The fundamental identifying characteristics of a chemical compound are its molecular formula
and molecular weight. These properties are crucial for stoichiometric calculations in chemical
reactions, preparation of solutions of known concentration, and analytical characterizations.

4-Propylnonan-4-ol is a saturated alcohol with a hydroxyl group located on the fourth carbon
of a nonane backbone, which is also substituted with a propyl group at the same position. Its
chemical structure directly determines its molecular formula and, consequently, its molecular
weight.

The molecular formula for 4-Propylnonan-4-ol is C12H260[1]. The molecular weight is a sum
of the atomic weights of all atoms in one molecule of the compound. Based on its molecular
formula, the calculated molecular weight of 4-Propylnonan-4-ol is 186.33 g/mol [1][2].

A summary of the key quantitative data for 4-Propylnonan-4-ol is provided in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula C12H260 PubChem[1]
Molecular Weight 186.33 g/mol PubChem[1][2]

Note on Advanced Technical Data:

The user's request included provisions for detailed experimental protocols and signaling
pathway diagrams. For the specific query of determining the molecular weight of a single, well-
defined chemical compound like 4-Propylnonan-4-ol, such in-depth experimental descriptions
or biological pathway visualizations are not applicable. The molecular weight is a fundamental,
calculated property derived from the compound's established chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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